Cas no 2418644-46-7 (N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide)

• Product Name: N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide
• CAS No: 2418644-46-7
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5359314
• Update Time: 2025-07-09

N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide
• N-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-2-phenoxyacetamide
• Z4244369981

• Inchi： 1S/C21H24N2O3/c24-21(15-25-18-9-2-1-3-10-18)22-19-11-4-5-12-20(19)26-14-17-13-23(17)16-7-6-8-16/h1-5,9-12,16-17H,6-8,13-15H2,(H,22,24)
• InChI Key： KGNDOYIKLISTNJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1NC(COC1C=CC=CC=1)=O)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 462
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6

Additional information on N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide

N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide (CAS No. 2418644-46-7): An Emerging Compound in Medicinal Chemistry

N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide (CAS No. 2418644-46-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclobutylaziridine and phenoxyacetamide moieties, represents a promising candidate for the development of new drugs targeting various diseases.

The cyclobutylaziridine moiety in N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide is particularly noteworthy for its ability to form covalent bonds with specific biomolecules, thereby modulating their function. This property has been leveraged in the design of targeted therapies, where the compound can selectively bind to and inhibit key enzymes or receptors involved in disease pathways. Recent studies have shown that this compound exhibits potent activity against a range of targets, including kinases and proteases, which are implicated in cancer, inflammation, and neurodegenerative disorders.

The phenoxyacetamide moiety in N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide contributes to the overall pharmacological profile by enhancing solubility and bioavailability. This structural feature also plays a crucial role in determining the compound's selectivity and efficacy. Research has demonstrated that the phenoxyacetamide group can improve the binding affinity of the compound to its target proteins, thereby enhancing its therapeutic potential.

In preclinical studies, N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide has shown promising results in various disease models. For instance, it has been evaluated for its anti-cancer properties in both in vitro and in vivo settings. Studies have reported that this compound effectively inhibits the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, it has demonstrated selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable attribute for anti-cancer drugs.

Beyond cancer, N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide has also shown potential in treating inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical data suggest that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory therapies.

The pharmacokinetic properties of N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide have been extensively studied to ensure its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, which allows for convenient dosing regimens. Additionally, it shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

To further explore the therapeutic potential of N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's performance across various disease indications, including cancer and inflammatory disorders. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their conditions.

In conclusion, N-[2-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-2-phenoxyacetamide (CAS No. 2418644-46-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting various diseases. As research continues to advance, it is anticipated that this compound will play a significant role in advancing therapeutic options for patients suffering from cancer, inflammation, and other debilitating conditions.